- Process for the preparation of cariprazine, China, , ,
Cas no 946598-34-1 (ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate)
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl trans-2-[4-(Boc-amino)cyclohexyl]acetate
- Ethyl [trans-4-({[(2-methyl-2-propanyl)oxy]carbonyl}amino)cyclohe xyl]acetate
- 2-[trans-4-(Boc-amino)cyclohexyl]acetic Acid Ethyl Ester
- 2-[trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetic Acid Ethyl Ester
- Ethyl 2-[trans-4-(Boc-amino)cyclohexyl]acetate
- Ethyl 2-[4-(Boc-amino)cyclohexyl]acetate
- Ethyl 2-(trans-4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
- Ethyl 2-(4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
- GKBUJPUBSPCDGF-HAQNSBGRSA-N
- BCP30608
- 6816AJ
- 6681AJ
- TRA0052002
- SY017226
- SY016714
- Ethyl2-[4-(Boc-amino)cyclohexyl]acetate
- AX8268665
- DB
- [trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetic acid ethyl ester
- Ethyl 2-[trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetate
- trans-2-[4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetic acid ethyl ester
- 1262411-00-6
- Ethyl2-(trans-4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
- TRANS-ETHYL 2-(4-((TERT-BUTOXYCARBONYL)AMINO)CYCLOHEXYL)ACETATE
- F1913-4913
- Ethyl trans-2-[4-(Boc-amino)cyclohexyl]acetate pound>>Ethyl 2-(trans-4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
- DB-370199
- CS-0209616
- MFCD20491405
- 946598-34-1
- E1387
- Trans-(4-tert-Butoxycarbonylamino-cyclohexyl)-acetic acid ethyl ester
- Cyclohexaneacetic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
- ethyl 2-((1r,4r)-4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
- SCHEMBL227251
- WMB59834
- AS-66992
- ETHYL 2-{4-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOHEXYL}ACETATE
- AS-32519
- MFCD18374999
- Ethyl 2-[trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetate, 98%
- Trans (4-tert-Butoxycarbonylamino-cyclohexyl)-acetic acid ethyl ester
- AKOS022184102
- AKOS022184123
- ethyl 2-[(1r,4r)-4-{[(tert-butoxy)carbonyl]amino}cyclohexyl]acetate
- CS-0008598
- Ethyl 2-[trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetate;[trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetic Acid Ethyl Ester;trans-2-[4-[(tert-Butoxycarbonyl)amino]cyclohexyl]acetic Acid Ethyl Ester
- ethyl 2-[(1r,4r)-4-[(tert-butoxycarbonyl)amino]cyclohexyl]acetate
- ethyl 2-[4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]acetate
- DB-021394
- SCHEMBL227250
- Cyclohexaneacetic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester, trans-
- ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate
-
- MDL: MFCD20491405
- Inchi: 1S/C15H27NO4/c1-5-19-13(17)10-11-6-8-12(9-7-11)16-14(18)20-15(2,3)4/h11-12H,5-10H2,1-4H3,(H,16,18)/t11-,12-
- InChI Key: GKBUJPUBSPCDGF-HAQNSBGRSA-N
- SMILES: N([C@H]1CC[C@H](CC(=O)OCC)CC1)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 285.19400
- Monoisotopic Mass: 285.19400834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.599
- XLogP3: 2.6
Experimental Properties
- Melting Point: 73.0 to 77.0 deg-C
- PSA: 68.12000
- LogP: 3.22750
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Security Information
- Storage Condition:(BD273903)
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E1387-200MG |
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate |
946598-34-1 | 98.0%(GC) | 200MG |
¥190.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E1387-1G |
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate |
946598-34-1 | 98.0%(GC) | 1G |
¥690.0 | 2022-09-28 | |
| Chemenu | CM201618-5g |
Ethyl 2-(trans-4-((tert-butoxycarbonyl)amino)cyclohexyl)acetate |
946598-34-1 | 95% | 5g |
$528 | 2021-06-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DF103-50mg |
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate |
946598-34-1 | 98+% | 50mg |
111.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DF103-1g |
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate |
946598-34-1 | 98+% | 1g |
791.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DF103-200mg |
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate |
946598-34-1 | 98+% | 200mg |
234.0CNY | 2021-07-15 | |
| TRC | E662855-500mg |
Ethyl 2-((1R,4R)-4-((tert-Butoxycarbonyl)amino)cyclohexyl)acetate |
946598-34-1 | 500mg |
$ 293.00 | 2023-09-07 | ||
| TRC | E662855-1g |
Ethyl 2-((1R,4R)-4-((tert-Butoxycarbonyl)amino)cyclohexyl)acetate |
946598-34-1 | 1g |
$ 563.00 | 2023-09-07 | ||
| TRC | E662855-2.5g |
Ethyl 2-((1R,4R)-4-((tert-Butoxycarbonyl)amino)cyclohexyl)acetate |
946598-34-1 | 2.5g |
$ 1380.00 | 2023-09-07 | ||
| TRC | E662855-5g |
Ethyl 2-((1R,4R)-4-((tert-Butoxycarbonyl)amino)cyclohexyl)acetate |
946598-34-1 | 5g |
$2480.00 | 2023-05-18 |
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Production Method
Production Method 1
Production Method 2
- A Structure-Activity Analysis of Biased Agonism at the Dopamine D2 Receptor, Journal of Medicinal Chemistry, 2013, 56(22), 9199-9221
Production Method 3
1.2 Solvents: Dichloromethane ; 1 h, 5 - 10 °C; 10 °C → rt; rt
- Piperazine salt and a process for the preparation thereof, World Intellectual Property Organization, , ,
Production Method 4
1.2 Reagents: Sodium carbonate Solvents: Dichloromethane ; 1 h, rt
1.3 Reagents: Acetic anhydride ; 5 h, rt
- Preparation method of inversion of configuration, a key intermediate of cariprazine, China, , ,
Production Method 5
1.2 Reagents: Water ; rt
- Benzoyl-piperidine derivatives as 5HT2/D3 modulators and their preparation, pharmaceutical compositions and use in the treatment of CNS disorders, World Intellectual Property Organization, , ,
Production Method 6
Production Method 7
- Subtle Modifications to the Indole-2-carboxamide Motif of the Negative Allosteric Modulator N-((trans)-4-(2-(7-Cyano-3,4-dihydroisoquinolin-2(1H)-yl)ethyl)cyclohexyl)-1H-indole-2-carboxamide (SB269652) Yield Dramatic Changes in Pharmacological Activity at the Dopamine D2 Receptor, Journal of Medicinal Chemistry, 2019, 62(1), 371-377
Production Method 8
- Discovery of a Novel Class of Negative Allosteric Modulator of the Dopamine D2 Receptor Through Fragmentation of a Bitopic Ligand, Journal of Medicinal Chemistry, 2015, 58(17), 6819-6843
Production Method 9
- Structure-activity study of N-((trans)-4-(2-(7-cyano-3,4-dihydroisoquinolin-2(1H)-yl)ethyl)cyclohexyl)-1H-indole-2-carboxamide (SB269652), a bitopic ligand that acts as a negative allosteric modulator of the dopamine D2 receptor, Journal of Medicinal Chemistry, 2015, 58(13), 5287-5307
Production Method 10
1.2 Reagents: Sodium carbonate ; 20 - 30 °C; 15 min, 20 - 30 °C
- Preparation of caliprazine and its intermediate, China, , ,
Production Method 11
- A process for preparation of cariprazine and intermediates thereof, India, , ,
Production Method 12
- Preparation of cariprazine and its intermediates, China, , ,
Production Method 13
1.2 Catalysts: Tetrabutylammonium bromide Solvents: 1,2-Dimethoxyethane ; 15 min, rt
1.3 Solvents: Tetrahydrofuran , Water ; 45 min, rt; 60 min, rt; rt → 5 °C; 3 - 4 h, 2 - 5 °C
- A process for preparation of Cariprazine and intermediates thereof, India, , ,
Production Method 14
1.2 Reagents: Water
- Preparation of benzoisoxazolylpiperazinylethylcyclohexane derivatives for use as dopamine D3 and serotonin 5-HT2a receptor modulators, World Intellectual Property Organization, , ,
Production Method 15
- Preparation of benzoyl-piperidine derivatives as dual modulators of the 5-HT2a and D3 receptors, World Intellectual Property Organization, , ,
Production Method 16
- Preparation of benzo[d]isoxazole derivatives as dual modulators of 5-HT2A and D3 receptors, World Intellectual Property Organization, , ,
Production Method 17
- Preparation of trans-1-[2-(4-aminocyclohexyl)ethyl]piperidin-4-ol ether derivatives as dual modulators of serotonin 5-HT2a receptor and dopamine D3 receptor, United States, , ,
Production Method 18
- Process Development of an Efficient Kilogram-Scale Preparation of a Preferential Dopamine D3 versus D2 Receptor Antagonist SIPI 6398 as a New Antipsychotic Candidate, Organic Process Research & Development, 2019, 23(7), 1442-1449
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Raw materials
- Di-tert-butyl dicarbonate
- ethyl trans-2-(4-aminocyclohexyl)acetate;hydrochloride
- trans-2-[4-(tert-butoxycarbonylamino)cyclohexyl]acetic acid
- (trans-4-Aminocyclohexyl)acetic Acid Ethyl Ester
- (4-Tert-Butoxycarbonylamino-cyclohexylidene)-acetic acid ethyl ester
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Preparation Products
ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on ethyl 2-(1r,4r)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate
Ethyl 2-(1R,4R)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate: A Comprehensive Overview
Ethyl 2-(1R,4R)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate, with CAS No. 946598-34-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a cyclohexane ring substituted with an amino group protected by a tert-butoxycarbonyl (Boc) group and an ethyl ester moiety. The stereochemistry at the 1R and 4R positions adds further complexity and specificity to its structure.
The synthesis of ethyl 2-(1R,4R)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate involves multi-step processes that highlight the importance of stereochemical control in organic synthesis. Recent advancements in asymmetric catalysis and enantioselective reactions have enabled the efficient construction of such chiral centers. The use of Boc protection is a common strategy in peptide synthesis to prevent unwanted side reactions during intermediate steps.
One of the most promising applications of this compound lies in its potential as a precursor in the synthesis of bioactive molecules. For instance, the removal of the Boc group under acidic conditions can yield the corresponding amine, which can then be further functionalized to create bioisosteric replacements or to introduce additional pharmacophores. Recent studies have demonstrated that such compounds can exhibit interesting biological activities, including antifungal and anticancer properties.
In terms of pharmacokinetics, ethyl 2-(1R,4R)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate has shown moderate solubility in organic solvents, which is advantageous for its use in various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. Its stability under physiological conditions has also been evaluated, with results indicating that it maintains its integrity under mild acidic or basic environments.
From a medicinal chemistry perspective, this compound serves as a valuable building block for constructing more complex molecules. Its cyclohexane ring provides a rigid framework that can be exploited to optimize drug-like properties such as lipophilicity and permeability. Recent research has focused on modifying the substituents on the cyclohexane ring to enhance bioavailability and reduce off-target effects.
In conclusion, ethyl 2-(1R,4R)-4-{(tert-butoxy)carbonylamino}cyclohexylacetate is a versatile compound with diverse applications in organic synthesis and drug discovery. Its unique structure and stereochemistry make it an attractive candidate for further exploration in both academic and industrial settings. As new synthetic methodologies continue to emerge, the potential for this compound to contribute to innovative therapeutic agents remains highly promising.
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